Cas no 78564-27-9 (2-[(Cyanomethyl)sulfanyl]-4,6-diphenylnicotinonitrile)

• Product Name: 2-[(Cyanomethyl)sulfanyl]-4,6-diphenylnicotinonitrile
• CAS No: 78564-27-9
• MF: C₂₀H₁₃N₃S
• MW: 327.402322530746
• CID: 2802113
• PubChem ID: 1727101
• Update Time: 2025-04-21

2-[(Cyanomethyl)sulfanyl]-4,6-diphenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• STK011440
• 2-[(cyanomethyl)sulfanyl]-4,6-diphenylpyridine-3-carbonitrile
• 2-[(cyanomethyl)sulfanyl]-4,6-diphenylnicotinonitrile
• DTXSID20365007
• AG-690/12949115
• AKOS000487436
• 78564-27-9
• 2-(cyanomethylthio)-4,6-diphenylpyridine-3-carbonitrile
• 2-[(Cyanomethyl)sulfanyl]-4,6-diphenylnicotinonitrile

• Inchi： 1S/C20H13N3S/c21-11-12-24-20-18(14-22)17(15-7-3-1-4-8-15)13-19(23-20)16-9-5-2-6-10-16/h1-10,13H,12H2
• InChI Key： KZJLZCJASKMTTF-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 327.08301860Da
• Monoisotopic Mass: 327.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 85.8Ų